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Compound of Interest

Compound Name: Acetaminophen glucuronide-d4

Cat. No.: B12385685 Get Quote

An In-depth Technical Guide to Acetaminophen
Glucuronide-d4
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical properties of

Acetaminophen glucuronide-d4, a key deuterated metabolite of Acetaminophen. It includes

detailed information on its use as an internal standard in analytical methodologies, its role in

drug metabolism, and relevant experimental protocols.

Core Physical and Chemical Properties
Acetaminophen glucuronide-d4 is the deuterated form of Acetaminophen glucuronide, the

major, inactive metabolite of Acetaminophen (also known as paracetamol). The deuterium

labeling makes it an ideal internal standard for mass spectrometry-based quantification of the

non-labeled metabolite.

Quantitative Data Summary
The following tables summarize the key physical and chemical properties of Acetaminophen
glucuronide-d4. Due to its primary use as an analytical standard, some experimental physical

properties like melting and boiling points are not readily available. Data for the non-deuterated

sodium salt form and the parent compound, Acetaminophen, are provided for context.
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Table 1: Physical and Chemical Properties of Acetaminophen Glucuronide-d4 and Related

Compounds

Property
Acetaminophen
glucuronide-d4

Acetaminophen
glucuronide
(sodium salt)

Acetaminophen

Molecular Formula C₁₄H₁₂D₄NNaO₈[1] C₁₄H₁₆NNaO₈[2] C₈H₉NO₂

Molecular Weight 353.29 g/mol [1] 349.3 g/mol [2] 151.16 g/mol

Appearance Solid[2] White Powder
White, odorless

crystalline powder

Melting Point Not available Not available 169–170.5 °C[3]

Boiling Point Not available Not available Not available

Solubility Not available
Slightly soluble in

methanol and water[2]

Soluble in water

(1:70), ethanol (1:7),

methanol (1:10),

acetone (1:13)[3]

UV/Vis λmax Not available 246 nm[2] Not available

Table 2: Mass Spectrometry Data for Acetaminophen Glucuronide-d4 and Acetaminophen

Analyte
Precursor Ion
(m/z)

Product Ion
(m/z)

Ionization
Mode

Reference

Acetaminophen-

d4
156.1 114.1 ESI, Positive [4][5][6]

Acetaminophen 152.1 110.1 ESI, Positive [4][5][6]

Acetaminophen

glucuronide
326.0881

113.0244,

85.0295,

175.0248

ESI, Negative [7]

Metabolic Pathway of Acetaminophen
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Acetaminophen is primarily metabolized in the liver through glucuronidation and sulfation.[8] A

minor fraction is oxidized by cytochrome P450 enzymes to a reactive metabolite, N-acetyl-p-

benzoquinone imine (NAPQI).[8] At therapeutic doses, NAPQI is detoxified by conjugation with

glutathione.[8] The glucuronidation pathway, which produces Acetaminophen glucuronide, is

the major route of metabolism and is catalyzed by UDP-glucuronosyltransferases (UGTs),

primarily UGT1A1, UGT1A6, UGT1A9, and UGT2B15.[2][8]
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Metabolic pathway of Acetaminophen in the liver.

Experimental Protocols
Acetaminophen glucuronide-d4 is predominantly used as an internal standard in liquid

chromatography-tandem mass spectrometry (LC-MS/MS) assays for the quantification of

Acetaminophen and its metabolites in biological matrices.

General Workflow for Bioanalytical Quantification
The use of a deuterated internal standard like Acetaminophen glucuronide-d4 is critical for

correcting variations during sample preparation and analysis, thereby ensuring accuracy and

precision.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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